molecular formula C15H13N5O4 B3015141 5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide CAS No. 2034319-18-9

5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide

Cat. No. B3015141
CAS RN: 2034319-18-9
M. Wt: 327.3
InChI Key: JRVMXGAAWRTWHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H13N5O4 and its molecular weight is 327.3. The purity is usually 95%.
BenchChem offers high-quality 5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Prediction

  • Research on related polycyclic systems containing 1,2,4-oxadiazole rings has been conducted, focusing on the synthesis and prediction of biological activity. These studies involve the one-pot condensation of related compounds and aim to predict the biological activities of the synthesized compounds (Kharchenko, Detistov, & Orlov, 2008).

Acetyl- and Butyrylcholinesterase Inhibition

  • 1,3,4-oxadiazoles, similar to the compound , have been designed as potential inhibitors of Acetyl- (AChE) and Butyrylcholinesterase (BChE), enzymes relevant in treating dementias and myasthenia gravis. These compounds have shown moderate dual inhibition and have been investigated for their structure-activity relationships (Pflégr et al., 2022).

Antimicrobial Activity

  • Novel derivatives, including those with structural similarities to the specified compound, have been synthesized and characterized for their antimicrobial activity against various bacteria and fungi. These studies aim to identify potent antibacterial agents by exploring different substituents and their impacts on antimicrobial efficacy (Devarasetty et al., 2019).

Modification Strategies to Reduce Metabolism

  • In medicinal chemistry, strategies to modify structures similar to the compound have been explored to reduce metabolism mediated by enzymes like aldehyde oxidase. This research is critical for enhancing the efficacy of drug candidates in therapeutic applications (Linton et al., 2011).

Synthesis and Characterization

  • Studies on the synthesis and spectroscopic characterization of related compounds, focusing on understanding their structural and chemical properties, have been conducted. These studies are essential for developing new compounds with potential applications in various fields of chemistry and pharmacology (Anuradha et al., 2014).

Insecticidal Activities

  • Research on 1,3,4-oxadiazoles, which are structurally related to the compound , has also explored their potential as insecticidal agents. This line of research is significant for developing new, effective insecticides (Shi et al., 2000).

properties

IUPAC Name

5-cyclopropyl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13N5O4/c21-14-9(2-1-5-16-14)13-18-12(24-20-13)7-17-15(22)10-6-11(23-19-10)8-3-4-8/h1-2,5-6,8H,3-4,7H2,(H,16,21)(H,17,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRVMXGAAWRTWHB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=CC(=NO2)C(=O)NCC3=NC(=NO3)C4=CC=CNC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.